tert-butyl 4-(aminomethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(aminomethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate, or TBAP, is a synthetic compound that has a wide range of applications in the scientific research field. It is a versatile compound that can be used in various experiments in the laboratory, such as synthesis, biochemical and physiological studies, and drug development. TBAP has been studied for its potential therapeutic effects, as well as its ability to act as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of TBAP is not yet fully understood. However, it is believed that TBAP binds to the active site of the enzyme COX-2, which prevents the enzyme from catalyzing its normal reaction. This inhibition of COX-2 activity is believed to be responsible for TBAP's anti-inflammatory effects. In addition, TBAP is believed to act as a catalyst in organic synthesis by forming a complex with the reactants, which increases the rate of reaction and improves the yield of products.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBAP are still being studied. Studies have shown that TBAP can inhibit the activity of COX-2, which is an enzyme involved in inflammation. In addition, TBAP has been shown to act as a catalyst in organic synthesis, which can increase the rate of reaction and improve the yield of products.
Advantages and Limitations for Lab Experiments
The advantages of using TBAP in laboratory experiments include its ability to act as an inhibitor of COX-2 and its ability to act as a catalyst in organic synthesis. The main limitation of using TBAP in laboratory experiments is the difficulty in obtaining a pure sample, as it is usually synthesized in a mixture with other byproducts.
Future Directions
The potential for TBAP to be used in therapeutic applications and organic synthesis is promising, and there are many potential future directions for TBAP research. Further studies are needed to understand the mechanism of action of TBAP and to determine its potential therapeutic applications. In addition, research is needed to identify more efficient methods of synthesizing TBAP and to develop methods of separating pure TBAP from its byproducts. Finally, research is needed to identify new applications for TBAP, such as in drug development.
Synthesis Methods
TBAP can be synthesized by a variety of methods, including the reaction of piperidine with tert-butyl 4-(aminomethyl)pyrazole-1-carboxylate. This reaction is catalyzed by a base, such as sodium hydroxide, and is typically performed at room temperature. The reaction produces a mixture of TBAP and other byproducts, which can be separated by column chromatography. Other methods of synthesis include the reaction of piperidine with 4-amino-4-methyl-1H-pyrazole-1-carboxylic acid, which is also catalyzed by a base.
Scientific Research Applications
TBAP has been studied for its potential therapeutic effects, as well as its ability to act as a catalyst in organic synthesis. In particular, TBAP has been studied for its potential to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). It has been shown to inhibit the activity of COX-2 in a dose-dependent manner, suggesting that it could be used as an anti-inflammatory agent. In addition, TBAP has been studied for its potential to act as a catalyst in organic synthesis, as it can accelerate the rate of reaction and improve the yield of products.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(aminomethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-(chloromethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate with ammonia.", "Starting Materials": [ "tert-butyl 4-(chloromethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate", "ammonia" ], "Reaction": [ "Add ammonia to a solution of tert-butyl 4-(chloromethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate in a suitable solvent.", "Heat the reaction mixture to reflux for several hours.", "Cool the reaction mixture and extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain tert-butyl 4-(aminomethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate as a white solid." ] } | |
CAS RN |
2680536-03-0 |
Product Name |
tert-butyl 4-(aminomethyl)-4-(1H-pyrazol-1-yl)piperidine-1-carboxylate |
Molecular Formula |
C14H24N4O2 |
Molecular Weight |
280.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
